Cas no 115505-07-2 (Ethanone, 1-(4-chlorophenyl)-2-(ethylthio)-)

• Product Name: Ethanone, 1-(4-chlorophenyl)-2-(ethylthio)-
• CAS No: 115505-07-2
• MF: C₁₀H₁₁ClOS
• MW: 214.711740732193
• CID: 1204706
• PubChem ID: 14934294
• Update Time: 2025-06-10

Ethanone, 1-(4-chlorophenyl)-2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-chlorophenyl)-2-(ethylthio)-
• 2-(4-chlorophenyl)ethanonyl ethyl sulfide
• CS-0289634
• InChI=1/C10H11ClOS/c1-2-13-7-10(12)8-3-5-9(11)6-4-8/h3-6H,2,7H2,1H
• 115505-07-2
• 1-(4-chlorophenyl)-2-(ethylsulfanyl)ethan-1-one
• EN300-394610
• 1-(4-Chlorophenyl)-2-(ethylthio)ethan-1-one

• Inchi： 1S/C10H11ClOS/c1-2-13-7-10(12)8-3-5-9(11)6-4-8/h3-6H,2,7H2,1H3
• InChI Key： DSJABERQWFCDFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CSCC)=O

Computed Properties

• Exact Mass: 214.02203
• Monoisotopic Mass: 214.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Additional information on Ethanone, 1-(4-chlorophenyl)-2-(ethylthio)-

Ethanone, 1-(4-chlorophenyl)-2-(ethylthio) (CAS No. 115505-07-2): A Comprehensive Overview

Ethanone, 1-(4-chlorophenyl)-2-(ethylthio), also known by its CAS number 115505-07-2, is a chemical compound with the molecular formula C₁₃H₁₆ClO S. This compound belongs to the class of organosulfur compounds and is characterized by its unique structure, which includes a ketone group, a chlorophenyl substituent, and an ethylthio group. The compound has garnered attention in various fields due to its potential applications in pharmaceuticals, agrochemicals, and materials science.

The structure of Ethanone, 1-(4-chlorophenyl)-2-(ethylthio) is notable for its aromatic ring substituted with chlorine and the presence of a sulfur-containing ethylthio group. This combination of functional groups imparts unique chemical properties, making it a versatile building block in organic synthesis. Recent studies have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of new drug candidates.

One of the most promising areas of research involving this compound is its application in drug discovery. Researchers have investigated its potential as a precursor for compounds with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant inhibitory activity against certain enzymes associated with inflammatory diseases. This finding has opened new avenues for exploring its therapeutic potential.

In addition to its pharmaceutical applications, Ethanone, 1-(4-chlorophenyl)-2-(ethylthio) has also been studied for its role in agrochemicals. Its ability to act as a precursor for fungicides and insecticides has been explored in recent agricultural research. Scientists have found that certain derivatives of this compound can effectively target specific pests without causing harm to non-target organisms, making it a valuable asset in sustainable agriculture.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it undergoes biodegradation under specific conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological footprint and ensure safe handling practices.

From a synthetic perspective, the preparation of Ethanone, 1-(4-chlorophenyl)-2-(ethylthio) involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In conclusion, Ethanone, 1-(4-chlorophenyl)-2-(ethylthio) (CAS No. 115505-07-2) is a versatile compound with significant potential across multiple industries. Its unique chemical properties and diverse applications make it an important subject of ongoing research. As scientists continue to explore its capabilities, this compound is expected to play an increasingly important role in advancing modern chemistry and technology.